Cas no 681159-95-5 (ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate)

• Product Name: ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate
• CAS No: 681159-95-5
• MF: C₁₄H₁₁ClN₂O₃S₃
• MW: 386.896738290787
• CID: 6089760
• PubChem ID: 5108807
• Update Time: 2025-07-02

ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-[[(5-chloro-2-thienyl)carbonyl]amino]-3-methyl-4-thiocyanato-, ethyl ester
• 681159-95-5
• ethyl 5-[(5-chlorothiophene-2-carbonyl)amino]-3-methyl-4-thiocyanatothiophene-2-carboxylate
• F0536-0505
• AB00684402-01
• AKOS024581201
• ethyl 5-(5-chlorothiophene-2-carboxamido)-3-methyl-4-thiocyanatothiophene-2-carboxylate

• Inchi： 1S/C14H11ClN2O3S3/c1-3-20-14(19)11-7(2)10(21-6-16)13(23-11)17-12(18)8-4-5-9(15)22-8/h4-5H,3H2,1-2H3,(H,17,18)
• InChI Key： UCWOWAMKRSFFAN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(NC(C2SC(Cl)=CC=2)=O)=C(SC#N)C=1C

Computed Properties

• Exact Mass: 385.9620334g/mol
• Monoisotopic Mass: 385.9620334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 432.3±45.0 °C(Predicted)
• pka: 11.09±0.70(Predicted)

Additional information on ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate

Introduction to Ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate (CAS No. 681159-95-5)

Ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate (CAS No. 681159-95-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The intricate arrangement of functional groups, including amido, cyanosulfanyl, and methylthiophene moieties, makes it a valuable candidate for further exploration in drug discovery and material science.

The chemical structure of ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate is a testament to the ingenuity of synthetic organic chemistry. The presence of multiple heterocyclic rings and functional groups imparts unique properties to the compound, making it a versatile building block for the synthesis of more complex molecules. In particular, the chlorothiophene moiety introduces a level of reactivity that can be exploited in various chemical transformations, while the cyanosulfanyl group adds both electronic and steric effects that influence the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate is no exception, as it has been investigated for its potential applications in treating various diseases. For instance, studies have suggested that derivatives of thiophene, such as this compound, may exhibit anti-inflammatory, antiviral, and anticancer properties. The specific combination of functional groups in this molecule makes it particularly interesting for researchers looking to develop new drugs with improved efficacy and selectivity.

The synthesis of ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate involves a series of well-designed chemical reactions that showcase the expertise of synthetic chemists. The process typically begins with the preparation of key intermediates, such as 5-chlorothiophene-2-carboxylic acid, which is then modified through amide bond formation and subsequent functionalization with cyanosulfanyl groups. The final step involves esterification to yield the ethyl derivative. Each step in the synthesis is carefully optimized to ensure high yields and purity, which are crucial for subsequent biological testing.

In terms of biological activity, ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate has shown promise in preliminary screenings. Researchers have observed notable interactions with various biological targets, including enzymes and receptors involved in disease pathways. For example, the amido group can form hydrogen bonds with polar residues in protein binding pockets, while the cyanosulfanyl group may engage in hydrophobic interactions or participate in redox processes. These interactions are critical for understanding the compound's mechanism of action and for designing more effective derivatives.

The role of computational chemistry in studying ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, allow researchers to predict how the compound behaves at the molecular level. These predictions can guide experimental efforts by identifying potential binding sites and interaction partners within biological systems. Additionally, computational studies can help optimize the synthetic route by predicting reaction outcomes and minimizing unwanted side products.

The future prospects for ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate are bright, with ongoing research aimed at expanding its applications. One area of interest is the development of new analogs with enhanced biological activity or improved pharmacokinetic properties. By modifying specific functional groups or introducing new ones, researchers hope to create compounds that are more effective at treating diseases while having fewer side effects. Another exciting direction is the exploration of ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate as a starting material for more complex drug candidates.

The versatility of ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate also extends to material science applications. Thiophene derivatives are known for their electronic properties, making them suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The specific structure of this compound could lead to novel materials with improved performance characteristics. For instance, its ability to form stable aggregates or self-assemble into ordered structures could be exploited to create new types of organic semiconductors or conductive polymers.

In conclusion, ethyl 5-(5-chlorothiophene-2-amido)-4-(cyanosulfanyl)-3-methylthiophene-2-carboxylate (CAS No. 681159-95-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its complex structure and diverse functional groups make it a valuable tool for researchers looking to develop new drugs or advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.